N',N'-diethyl-N-(1-ethylpiperidin-4-yl)-N-methylethane-1,2-diamine

• IUPAC Name: N',N'-diethyl-N-(1-ethylpiperidin-4-yl)-N-methylethane-1,2-diamine
• InChI: InChI=1S/C14H31N3/c1-5-16(6-2)13-12-15(4)14-8-10-17(7-3)11-9-14/h14H,5-13H2,1-4H3
• InChI Key: NZOBTXPQEBGYPU-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)N(C)CCN(CC)CC
• Molecular Formula: C14H31N3
• Molecular Weight: 241.42 g/mol

Description

N’,N’-diethyl-N-(1-ethylpiperidin-4-yl)-N-methylethane-1,2-diamine is a chemical compound with the molecular formula C13H29N3 and a molecular weight of 227.39 g/mol . This compound is known for its applications in various fields of scientific research and industrial processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’,N’-diethyl-N-(1-ethylpiperidin-4-yl)-N-methylethane-1,2-diamine typically involves the reaction of 1-ethylpiperidine with diethylamine and ethylenediamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the final product. The compound is then purified using techniques such as distillation or chromatography .

Chemical Reactions Analysis

Types of Reactions

N’,N’-diethyl-N-(1-ethylpiperidin-4-yl)-N-methylethane-1,2-diamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions with halogens or other electrophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogens, alkyl halides, and other electrophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding amine oxides, while reduction may produce secondary or tertiary amines .

Scientific Research Applications

N’,N’-diethyl-N-(1-ethylpiperidin-4-yl)-N-methylethane-1,2-diamine has a wide range of applications in scientific research, including:

Chemistry: Used as a ligand in coordination chemistry and as a reagent in organic synthesis.

Biology: Employed in studies involving neurotransmitter systems and receptor binding assays.

Medicine: Investigated for its potential therapeutic effects and as a precursor for pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of N’,N’-diethyl-N-(1-ethylpiperidin-4-yl)-N-methylethane-1,2-diamine involves its interaction with specific molecular targets and pathways. The compound may act as a ligand for certain receptors or enzymes, modulating their activity and influencing various biochemical processes. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

N,N-Diethyl-N’-(1-ethyl-4-piperidinyl)-1,2-ethanediamine: A structurally similar compound with comparable properties and applications.

N1,N2-Diethyl-N1-(1-ethylpiperidin-4-yl)ethane-1,2-diamine: Another related compound with similar chemical behavior.

Uniqueness

N’,N’-diethyl-N-(1-ethylpiperidin-4-yl)-N-methylethane-1,2-diamine is unique due to its specific structural features, which confer distinct reactivity and binding properties. These characteristics make it valuable for specialized applications in research and industry .